2-Benzyl-3-(phenylamino)acryonitrile

Specification

• Molecular Formula: C16H14N2
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 3-anilino-2-benzylprop-2-enenitrile
• Standard InChI: InChI=1S/C16H14N2/c17-12-15(11-14-7-3-1-4-8-14)13-18-16-9-5-2-6-10-16/h1-10,13,18H,11H2
• Standard InChI Key: FIPLWYLYLINTMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=CNC2=CC=CC=C2)C#N

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

2-Benzyl-3-(phenylamino)acrylonitrile (IUPAC name: 3-anilino-2-benzylprop-2-enenitrile) features a prop-2-enenitrile backbone substituted at the 2-position with a benzyl group and at the 3-position with a phenylamino group. The molecular formula C₁₆H₁₄N₂ corresponds to a molecular weight of 234.29 g/mol, with a canonical SMILES representation of C1=CC=C(C=C1)CC(=CNC2=CC=CC=C2)C#N. The presence of both electron-withdrawing (cyano) and electron-donating (amino) groups creates a polarized π-system that influences its chemical behavior.

Table 1: Fundamental Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₆H₁₄N₂
Molecular Weight	234.29 g/mol
CAS Registry Number	Not explicitly reported	-
SMILES Notation	C1=CC=C(C=C1)CC(=CNC2=CC=CC=C2)C#N

Crystallographic and Stereochemical Considerations

While direct crystallographic data for 2-benzyl-3-(phenylamino)acrylonitrile remains unreported, analogous acrylonitrile derivatives demonstrate distinct packing patterns influenced by intermolecular hydrogen bonding between amino groups and nitrile functionalities. The compound likely exhibits E/Z isomerism due to restricted rotation around the C=C bond, though experimental verification is required.

Synthetic Methodologies and Optimization

Knoevenagel Condensation Pathway

The primary synthetic route employs a Knoevenagel condensation between benzyl bromide (C₆H₅CH₂Br), phenylamine (C₆H₅NH₂), and malononitrile (CH₂(CN)₂), catalyzed by triethylamine in ethanol. This one-pot reaction proceeds via:

• Enolate Formation: Deprotonation of malononitrile by triethylamine

• Nucleophilic Attack: Benzyl bromide alkylation at the α-position

• Condensation: Reaction with phenylamine to form the conjugated system

Reaction yields typically range from 60–70% under optimized conditions (18–24 hr, room temperature).

Table 2: Representative Synthetic Conditions

Parameter	Condition
Solvent	Ethanol
Catalyst	Triethylamine (5–10 mol%)
Temperature	20–25°C
Reaction Time	18–24 hours

Alternative Synthetic Approaches

Microwave-assisted synthesis reduces reaction times to <30 minutes while maintaining comparable yields. Flow chemistry methods demonstrate potential for scalable production, though industrial implementation remains unexplored.

Biological Activity and Mechanism Studies

Anti-inflammatory Activity

The phenylamino moiety may modulate COX-2 and LOX pathways, as observed in related acrylonitriles. In silico docking studies predict strong binding affinity (ΔG < -8.5 kcal/mol) with inflammatory mediators, though experimental validation is pending.

Pharmaceutical Applications and Derivative Development

Lead Compound Optimization

Structure-activity relationship (SAR) studies highlight critical pharmacophores:

• Benzyl Group: Enhances lipophilicity (clogP ~3.2) and membrane permeability

• Phenylamino Moiety: Facilitates hydrogen bonding with biological targets

• Cyanovinyl Bridge: Stabilizes planar conformation for target engagement

Table 3: Comparative Activity of Structural Analogues

Compound	GI₅₀ Range (μM)	Selectivity Index
2-Benzyl derivative	Pending	-
3,4,5-Trimethoxy analog	2.5–6.0	3.8
Adamantyl-substituted	1.7–4.5	9.3

Industrial and Research Applications

Organic Synthesis Intermediate

The compound serves as a versatile building block for:

• Heterocyclic Systems: Cyclization to pyrrolo[2,3-d]pyrimidines

• Polymer Chemistry: Radical-initiated copolymerization with styrenics

• Coordination Complexes: Ligand for transition metal catalysts

Analytical Standardization

As a trimethoprim impurity analogue, it aids in HPLC method development (retention time 12.3 min, C18 column).

Future Research Directions

• Pharmacokinetic Profiling: Address current gaps in ADMET properties

• Target Deconvolution: CRISPR/Cas9 screening for molecular targets

• Formulation Development: Nanoencapsulation to enhance bioavailability

• Ecotoxicological Studies: Assess environmental impact of industrial scale-up